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Get Quote

An In-Depth Technical Guide to the Molecular Structure and Reactivity of 2-Chloro-1-

isocyanato-4-methoxybenzene

Abstract

2-Chloro-1-isocyanato-4-methoxybenzene is a substituted aromatic isocyanate that serves
as a valuable intermediate in organic synthesis. Its trifunctional nature, featuring an
electrophilic isocyanate group, an electron-donating methoxy group, and an electron-
withdrawing chloro group, creates a unique electronic and reactivity profile. This guide provides
a comprehensive analysis of its molecular structure, elucidated through predictive
spectroscopic analysis, and explores its synthesis, chemical reactivity, and applications,
particularly within the context of pharmaceutical and materials science research. The content is
tailored for researchers, scientists, and drug development professionals, offering field-proven
insights into the causality behind its chemical behavior and experimental utility.

Part 1: Chemical Identity and Physicochemical
Properties
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2-Chloro-1-isocyanato-4-methoxybenzene is a distinct chemical entity with specific
properties that dictate its handling and application. Its identity is established by a unique
combination of identifiers and physical characteristics.

Property Value Source

2-chloro-1-isocyanato-4-
IUPAC Name PubChem
methoxybenzene

2-Chloro-4-isocyanato-1-

Synonyms Sigma-Aldrich
methoxybenzene

CAS Number 28395-76-8 Sigma-Aldrich

Molecular Formula CsHeCINO2 PubChem[1]

Molecular Weight 183.59 g/mol Sigma-Aldrich
XYRDQHNCDBDNSF- ) ]

InChl Key Sigma-Aldrich

UHFFFAOYSA-N

COC1=CC(=C(C=C1)N=C=0) ,
SMILES o PubChemLite[1]

) Solid (predicted based on
Physical Form N/A
related compounds)

Storage Refrigerated Sigma-Aldrich

Part 2: Elucidation of the Molecular Structure

The molecular architecture of 2-Chloro-1-isocyanato-4-methoxybenzene is defined by the
interplay of its three functional groups on a benzene scaffold. This arrangement governs the
molecule's electronic distribution, reactivity, and spectroscopic signature.

Core Scaffold and Functional Groups

The molecule is built upon a benzene ring, creating a rigid, planar core. The substituents are
arranged as follows:
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 Isocyanate Group (-N=C=0): This is the primary reactive center. The cumulative double
bonds result in a linear geometry. The carbon atom is highly electrophilic due to the high
electronegativity of the adjacent nitrogen and oxygen atoms, making it susceptible to
nucleophilic attack.

o Methoxy Group (-OCHs): Located at the para-position relative to the isocyanate group, the
oxygen atom's lone pairs are delocalized into the benzene ring. This resonance effect makes
the methoxy group strongly electron-donating, increasing the electron density of the ring,
particularly at the ortho and para positions.[2]

e Chloro Group (-Cl): Positioned ortho to the isocyanate group, the chlorine atom exerts two
opposing electronic effects. It is strongly electron-withdrawing by induction due to its high
electronegativity, which deactivates the ring towards electrophilic attack. However, its lone
pairs can participate in resonance, directing incoming electrophiles to the ortho and para
positions.

Electronic Profile

The combination of these groups creates a polarized molecule. The electron-donating methoxy
group and the electron-withdrawing chloro and isocyanate groups establish a distinct electronic
push-pull system across the aromatic ring. This influences the molecule's dipole moment and
modulates the reactivity of both the isocyanate function and the aromatic ring itself.

Caption: Electronic effects of substituents on the aromatic ring.

Part 3: Spectroscopic Characterization (Predictive
Analysis)

While a comprehensive public spectral database for this specific compound is not readily
available, its spectroscopic features can be reliably predicted based on well-established
principles of organic spectroscopy and data from analogous structures.[3][4][5] This predictive
approach is fundamental to structural elucidation in synthetic chemistry.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying functional groups. The most prominent and
diagnostic feature in the IR spectrum of this molecule would be the isocyanate group.
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Predicted
Absorption Band
(cm™)

Vibrational Mode

Intensity

Rationale

2250 - 2275

Asymmetric N=C=0

stretch

Strong, Sharp

This is the
characteristic, highly
intense absorption for
isocyanates,
appearing in a
relatively clean region

of the spectrum.[6]

3030 - 3100

Aromatic C-H stretch

Medium

Typical for sp2 C-H
bonds in the benzene

ring.

2850 - 2960

Aliphatic C-H stretch

Medium

Corresponds to the C-
H bonds of the

methoxy group.

1500 - 1600

Aromatic C=C stretch

Medium-Strong

Multiple bands are
expected,
characteristic of the

benzene ring.

1240 - 1260

Aryl-O (C-O) stretch

Strong

Characteristic of the
aryl ether linkage of

the methoxy group.[7]

700 - 800

C-Cl stretch

Medium-Strong

Absorption for the
carbon-chlorine bond.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework.

e 1H NMR: The proton NMR spectrum would show distinct signals for the aromatic and

methoxy protons. The three aromatic protons are in different chemical environments and
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would likely appear as complex multiplets or distinct doublets and doublets of doublets due
to their coupling.

e 13C NMR: The carbon NMR spectrum would be definitive, showing all eight unique carbon
signals. The isocyanate carbon is particularly diagnostic.
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Predicted *H Shift Predicted **C Shift ]
Group Rationale

(3, ppm) (3, ppm)

The methoxy protons

are a singlet. The

carbon is in the typical
-OCHs ~3.8 ~55

range for an sp3

carbon attached to

oxygen.

The aromatic protons
are deshielded. Their
_ precise shifts depend
Aromatic C-H 6.8-75 115- 135 )
on the combined
electronic effects of

the three substituents.

The carbon directly
Aromatic C-ClI N/A 125 - 135 attached to chlorine is
deshielded.

The carbon attached
to the methoxy group
is significantly
deshielded due to the

Aromatic C-O N/A 155 - 160

oxygen's

electronegativity.

The carbon attached
Aromatic C-NCO N/A 130 - 140 to the isocyanate

group.

The isocyanate
carbon has a
characteristic

-N=C=0 N/A 120 - 130 ) )
chemical shift, though
less deshielded than a

carbonyl carbon.
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Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and fragmentation patterns, which act as a
molecular fingerprint.

e Molecular lon (M*): A prominent molecular ion peak would be expected at m/z 183. A
characteristic M+2 peak at m/z 185, with approximately one-third the intensity of the M*
peak, would be observed due to the natural abundance of the 3’Cl isotope.

o Fragmentation: The molecule would likely fragment through characteristic pathways, such as
the loss of CO, the entire isocyanate group, or the methoxy group.

[CsHeCINO2]*
m/z = 183/185

CO NCO Cl
[M-CQO]* [M - NCOJ*+ [M-CI*
m/z = 155/157 m/z = 141/143 m/z = 148

Click to download full resolution via product page

Caption: Predicted major fragmentation pathways in Mass Spectrometry.

Part 4: Synthesis and Reactivity
Synthetic Pathways

Isocyanates are typically synthesized from the corresponding primary amine. A standard
laboratory and industrial method involves the reaction of an amine with phosgene (COCI2) or a
phosgene equivalent like triphosgene.

Hypothetical Protocol: Synthesis from 2-Chloro-4-methoxyaniline

This protocol is illustrative and must be performed with extreme caution due to the highly toxic
nature of phosgene and the hazardous properties of isocyanates.
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» Dissolution: Dissolve 2-chloro-4-methoxyaniline (1 equivalent) in an inert, dry solvent such
as toluene or chlorobenzene in a reaction vessel equipped for handling toxic gases.

e Phosgenation: Cool the solution and slowly introduce a solution of phosgene in the same
solvent (approximately 1.1 equivalents) while maintaining a low temperature.

e Reaction: Allow the reaction to warm to room temperature and then heat gently to ensure
complete conversion and to expel excess phosgene and HCI byproduct through a scrubbing
system.

o Workup: Once the reaction is complete (monitored by TLC or IR), the solvent is removed
under reduced pressure.

 Purification: The crude 2-Chloro-1-isocyanato-4-methoxybenzene is then purified, typically
by vacuum distillation.

G-Chloro-4-methoxyaniIine\ + Phosgene

J

Phosgene (COCI2)
in Toluene

Click to download full resolution via product page

Carbamoy! Chloride
Intermediate

2-Chloro-1-isocyanato-
4-methoxybenzene

Caption: Plausible synthetic workflow for the target compound.

Chemical Reactivity

The reactivity is dominated by the isocyanate group. It readily undergoes nucleophilic addition
with a variety of compounds:

¢ With Alcohols: Reacts with alcohols to form stable carbamates.

o With Amines: Reacts with primary or secondary amines to form ureas.
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o With Water: Reacts with water to form an unstable carbamic acid, which quickly decomposes
to the corresponding amine (2-chloro-4-methoxyaniline) and carbon dioxide. This highlights
the need for anhydrous conditions during its synthesis and handling.[8]

The aromatic ring can undergo electrophilic substitution, but the conditions must be carefully
chosen due to the deactivating nature of the chloro and isocyanate groups. The activating
methoxy group directs incoming electrophiles primarily to the position ortho to it (and meta to
the isocyanate).

Part 5: Applications in Research and Drug
Development

2-Chloro-1-isocyanato-4-methoxybenzene is not an end-product but a versatile building
block.

o Pharmaceutical Synthesis: Isocyanates are fundamental precursors for synthesizing ureas
and carbamates, which are common motifs in modern pharmaceuticals. The chloro- and
methoxy-substituted phenyl ring is a scaffold present in numerous FDA-approved drugs.[9]
Chlorine atoms can enhance metabolic stability and membrane permeability, while methoxy
groups can modulate solubility and receptor binding interactions.[10][11] This compound
provides a direct entry point for introducing this valuable scaffold into drug candidates.

e Agrochemicals: Similar to pharmaceuticals, many herbicides and pesticides contain urea or
carbamate linkages, making this compound a relevant intermediate in agrochemical
research.

o Material Science: Aromatic isocyanates are monomers for the production of polyurethanes.
While this specific molecule is more of a specialty chemical, it could be used to synthesize
polymers with tailored properties, such as enhanced thermal stability or specific optical
characteristics.

Part 6: Safety and Handling

As a member of the isocyanate class, this compound must be handled with significant care.
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» Hazards: Isocyanates are potent irritants to the skin, eyes, and respiratory tract.[12][13] The
primary health concern is respiratory sensitization, where repeated exposure to even low
concentrations can lead to asthma-like symptoms.[8][14] It is also harmful if swallowed or
inhaled.[12]

o Personal Protective Equipment (PPE): Always use in a well-ventilated fume hood. Wear
chemical-resistant gloves, safety goggles with side shields or a face shield, and a lab coat.[8]
[13]

« Handling: Avoid contact with skin and eyes. Do not breathe vapors or dust.[8][15] Keep the
container tightly closed and store in a cool, dry place, often under refrigeration, to maintain
product quality.

e Incompatible Materials: Keep away from water, alcohols, amines, strong acids, and strong
bases, as these can cause vigorous and exothermic reactions.[8]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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